2,4-dichloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H16Cl2N2O2/c1-12-8-19-20(9-13(12)2)28-22(26-19)14-4-3-5-16(10-14)25-21(27)17-7-6-15(23)11-18(17)24/h3-11H,1-2H3,(H,25,27)
• InChI Key: MEVBPQVIFYXSIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C22H16Cl2N2O2
• Molecular Weight: 411.3 g/mol

Description

The compound “2,4-dichloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide” is an organic compound. It contains a benzoxazole ring, which is a type of heterocyclic compound. Benzoxazoles are known for their diverse biological activities and are part of many important natural and synthetic products.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzoxazole ring, two chlorine atoms attached to the benzene ring (ortho position), and two methyl groups attached to the benzoxazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The benzoxazole ring, the dichloro groups, and the dimethyl groups could potentially undergo various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular size, and the presence of functional groups (like the benzoxazole ring, the dichloro groups, and the dimethyl groups) would influence its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzoxazole derivatives are known to have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve exploring its potential uses, particularly in the field of medicinal chemistry given the known biological activity of many benzoxazole derivatives.